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Compound of Interest

Compound Name: Tranylcypromine
CAS No.: 3721-26-4
Cat. No.: B3424851
Get Quote
. J

Executive Summary

Tranylcypromine (trans-2-phenylcyclopropylamine) is a potent, non-selective monoamine
oxidase inhibitor (MAOI).[1][2] In a research setting, its disposal requires strict adherence to
protocols designed for acutely toxic amines.[1] Unlike standard organic waste,
tranylcypromine presents specific risks regarding biological accumulation and nitrogen-based
combustion byproducts.[3][1]

This guide moves beyond generic SDS statements, providing a field-validated workflow for the
containment, deactivation, and destruction of tranylcypromine in laboratory environments.

Chemical Identity & Hazard Logic

To manage waste effectively, one must understand the mechanism of hazard.[1]
Tranylcypromine is not merely "toxic"; it is a mechanism-based enzyme inactivator.[3][1]
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Parameter Technical Detail Operational Implication
Verify your specific salt form;
155-09-9 (Free Base) 13492- )
CAS Number sulfate is more water-soluble,
01-8 (Sulfate Salt) ) .
affecting spill cleanup.[1]
Biohazard Risk: Ingestion or
absorption can lead to
Mechanism Irreversible MAO-A/B Inhibition  hypertensive crisis.[1] Trace

contamination on surfaces is

non-trivial.[1]

GHS Classification

Acute Tox. 3 (Oral/Dermal)

High Consequence: Fatal if
swallowed (H300).[1][4][5] Skin
contact (H311) requires
immediate permeation-
resistant PPE.[1]

Reactivity

Primary Amine / Cyclopropane

Ring

The strained cyclopropane ring
is chemically reactive.[3][1] Do
not mix with strong oxidizers or
mineral acids in waste

streams.[1]

Pre-Disposal Stabilization (Bench-Level)

The safety of the disposal chain relies on the decisions made at the bench.[1]

A. Segregation Strategy

Do not commingle tranylcypromine with general organic solvents.[1]

¢ Solid Waste: Collect pure substance, contaminated weighing boats, and heavily soiled

gloves in a dedicated, wide-mouth jar labeled "Toxic Solid Waste."[1]

o Liquid Waste: Segregate into a "Nitrogen-Bearing Organic Waste" stream.[1]

o Critical Incompatibility: Never add tranylcypromine waste to containers holding oxidizing

agents (e.g., peroxides, nitric acid) or carbonyl-heavy waste (aldehydes/ketones), as
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amines can form unstable imines or generate heat.[1]

B. Containerization[1][4][6][7]
o Material: High-density polyethylene (HDPE) or amber glass.[3][1]

e Labeling: Must explicitly state: "Tranylcypromine - Acute Toxin - MAO Inhibitor."[1][8]

Disposal Workflow

The following diagram illustrates the decision logic for disposing of Tranylcypromine, ensuring
compliance with RCRA (Resource Conservation and Recovery Act) standards for hazardous

waste generators.
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Figure 1: Operational workflow for the segregation and disposal of Tranylcypromine waste
streams.
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Decontamination & Spill Response

Because Tranylcypromine is a solid (often a sulfate salt) that can aerosolize, spill cleanup
requires specific tactics to prevent inhalation.[1]

Isolation: Evacuate the immediate area. Post "Do Not Enter” signage.[1]

PPE: Double nitrile gloves, lab coat, and N95/P100 respirator (powder spill) or face shield
(liquid splash).[1]

Neutralization (Surface Decon):
o Step 1: Cover spill with absorbent pads (liquids) or wet-wipe (solids) to prevent dust.[3][1]

o Step 2: Clean the surface with 1N Hydrochloric Acid (HCI) followed by water.[1] Rationale:
Acidifying the amine converts free base tranylcypromine into its salt form, reducing
volatility and increasing solubility for removal.[1]

o Step 3: Final wash with soap and water.[1][9]

Verification: A UV lamp (254 nm) can sometimes detect significant residues of phenyl-
containing compounds, though analytical swab testing (HPLC) is required for validation in
GLP environments.[1]

Regulatory Framework (RCRA Compliance)

In the United States, Tranylcypromine is not explicitly "P-listed" (acutely hazardous) by name
in 40 CFR 261.33, but it is regulated based on Generator Knowledge of its toxicity.[3][1]

» Waste Classification: Hazardous Chemical Waste.[1][7]

o Characteristic: Toxicity (Non-RCRA listed, but meets OSHA HCS criteria for "Fatal if
swallowed").[1]

o Disposal Method: The only acceptable destruction method is Incineration with afterburners
and scrubbers.[1]
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o Why? Nitrogen-containing compounds release Nitrogen Oxides (NOx) upon combustion.
[3][1] Controlled incineration ensures these are scrubbed before release.[1]

o Prohibited: Never dispose of down the drain.[1] Tranylcypromine is harmful to aquatic life
and can persist in water systems.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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